2-Amino-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]thiazin-4-one

• IUPAC Name: 2-amino-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]thiazin-4-one
• InChI: InChI=1S/C10H10N2OS2/c11-10-12-8-7(9(13)15-10)5-3-1-2-4-6(5)14-8/h1-4H2,(H2,11,12)
• InChI Key: CLDVQGQXZUANQB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=C(SC3=O)N
• Molecular Formula: C10H10N2OS2
• Molecular Weight: 238.3 g/mol

Description

“2-Amino-5,6,7,8-tetrahydro-1benzothiolo[2,3-d][1,3]thiazin-4-one” is a chemical compound with the molecular formula C10H10N2OS2. It is a heterocyclic compound, which means it contains atoms of at least two different elements as members of its rings.

Synthesis Analysis

The synthesis of this compound has been described in the literature. A multicomponent synthesis was employed for the synthesis of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate. An interesting cyclization was obtained when the amino-ester reacted with ethyl isothiocyanate to give the benzo[4,5]thieno[2,3-d][1,3]thiazin-4-one.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a benzothiolo and a thiazin ring, both containing a nitrogen atom. The average mass of the molecule is 238.329 Da and the monoisotopic mass is 238.023453 Da.

Scientific Research Applications

• Anticancer Potential : A study by Gad et al. (2020) found that certain derivatives of this compound showed significant antiproliferative potential against MCF-7 and HepG-2 cancer cell lines, highlighting their potential as anticancer agents.

• Synthetic Applications : Research by Schöberl & Magosch (1970) demonstrated the compound's ability to react with bifunctional compounds to form novel bicyclic compounds, suggesting its utility in synthetic chemistry.

• Biological Activities : A study by Ashalatha et al. (2007) showed that derivatives of this compound exhibited promising biological activities, including anti-inflammatory and antimicrobial properties.

• Aldehyde Detection : Research by Dickinson & Jacobsen (1975) highlighted the use of related compounds in developing sensitive tests for detecting aldehydes.

• Antimicrobial Potential : Another study by Narayana et al. (2006) explored the synthesis of related compounds and their potential as antimicrobial and anti-inflammatory agents.

• Chemical Transformations : Vovk et al. (2005) researched the synthesis of functionalized derivatives and their conversion into isomeric compounds, demonstrating the chemical versatility of the compound Vovk et al. (2005).

• Insecticidal Activity : Li et al. (2013) synthesized a derivative that showed moderate insecticidal activity against certain pests, indicating its potential use in pest control Li et al. (2013).

• Alkylation and Acylation Reactions : Research by Schöberl & Magosch (1970) also detailed the compound's reactivity in alkylation and acylation reactions, further contributing to its synthetic utility.

• Pharmacological Properties : Chiriapkin et al. (2021) focused on synthesizing azomethine derivatives of the compound and predicting their anti-inflammatory activity, adding to its pharmacological profile Chiriapkin et al. (2021).

• Analgesic and Anti-inflammatory Agents : Alagarsamy et al. (2007) synthesized novel derivatives that showed significant analgesic and anti-inflammatory activities Alagarsamy et al. (2007).

• Anti-allergy Activity : Research by Leistner et al. (1988) explored the synthesis of derivatives for their potential anti-allergy activity.

Future Directions

The future directions for research on this compound could include further studies on its synthesis, chemical reactions, and potential biological activities. Given the interesting antiproliferative potential of related compounds, it could be worthwhile to investigate the anticancer properties of “2-Amino-5,6,7,8-tetrahydro-1benzothiolo[2,3-d][1,3]thiazin-4-one”.